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Compound of Interest

Compound Name: larifan

CAS No.: 129553-79-3

Cat. No.: B1178127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Larifan, a

bacteriophage-derived double-stranded RNA (dsRNA), in hamster models of viral infection. The

provided protocols and data are based on studies demonstrating the antiviral efficacy of

Larifan, particularly against SARS-CoV-2, in the Golden Syrian hamster model.

Introduction
Larifan is a potent inducer of the innate immune system, primarily through the activation of the

type I interferon (IFN) pathway.[1] Its mechanism of action mimics a viral infection, priming the

host's antiviral defenses.[1] The Golden Syrian hamster has emerged as a suitable model for

studying various viral diseases, including COVID-19, as the pathology observed in these

animals often mirrors human disease progression.[2] This document outlines the experimental

procedures for evaluating the prophylactic and therapeutic potential of Larifan in a hamster

model of viral infection, presents key quantitative data from these studies, and illustrates the

underlying signaling pathways.
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Data Summary
The following tables summarize the quantitative data from studies assessing the efficacy of

Larifan against SARS-CoV-2 in Golden Syrian hamsters.

Table 1: Reduction in Viral RNA Copies in the Lungs of SARS-CoV-2 Infected Hamsters

Treated with Larifan

Treatment Group
Day 3 Post-
Infection (log10
reduction)

Day 5 Post-
Infection (log10
reduction)

p-value

Intranasal Larifan 2.7 2.0 0.0032[3]

Subcutaneous Larifan - - -

Data derived from studies where Larifan was administered at 5 mg/kg.[3]

Table 2: Reduction in Infectious Virus Titer in the Lungs of SARS-CoV-2 Infected Hamsters

Treated with Larifan

Treatment Group
Day 3 Post-
Infection (log10
reduction)

Day 5 Post-
Infection (log10
reduction)

p-value

Intranasal/Subcutaneo

us Larifan
4.3 2.8 0.0039[3]

Data derived from studies where Larifan was administered at 5 mg/kg.[3]

Experimental Protocols
This section details the methodology for conducting in vivo studies with Larifan in a hamster

model of SARS-CoV-2 infection.

Materials
Animal Model: Golden Syrian hamsters.[3]
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Virus: SARS-CoV-2 (specific strain as required).

Test Article: Larifan (lyophilized powder).

Vehicle: Phosphate-buffered saline (PBS).

Administration Equipment: Syringes and needles for subcutaneous injection, micropipettes

for intranasal administration.

Experimental Workflow
The following diagram illustrates the general experimental workflow for evaluating the efficacy

of Larifan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1178127?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9504838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9504838/
https://www.mdpi.com/1424-8247/15/9/1053
https://www.researchgate.net/publication/358099879_Bacteriophage-derived_dsRNA_exerts_anti-SARS-CoV-2_activity_in_vitro_and_in_Golden_Syrian_hamsters_in_vivo
https://www.benchchem.com/product/b1178127/docs#application-notes-and-protocols-utilizing-larifan-in-hamster-models-of-viral-infection
https://www.benchchem.com/product/b1178127/docs#application-notes-and-protocols-utilizing-larifan-in-hamster-models-of-viral-infection
https://www.benchchem.com/product/b1178127/docs#application-notes-and-protocols-utilizing-larifan-in-hamster-models-of-viral-infection
https://www.benchchem.com/product/b1178127/docs#application-notes-and-protocols-utilizing-larifan-in-hamster-models-of-viral-infection
https://www.benchchem.com/product/b1178127?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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